5-[(5-Bromopyridin-2-yl)amino]pentan-1-ol

• IUPAC Name: 5-[(5-bromopyridin-2-yl)amino]pentan-1-ol
• InChI: InChI=1S/C10H15BrN2O/c11-9-4-5-10(13-8-9)12-6-2-1-3-7-14/h4-5,8,14H,1-3,6-7H2,(H,12,13)
• InChI Key: BLHGAXMOVKNPNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1Br)NCCCCCO
• Molecular Formula: C10H15BrN2O
• Molecular Weight: 259.14 g/mol

Description

5-[(5-Bromopyridin-2-yl)amino]pentan-1-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is also known as BPAPO and is a pyridine-based compound that has a pentanol group attached to it. In

Scientific Research Applications

BPAPO has been used in various scientific research applications, including medicinal chemistry, drug discovery, and biological research. It has been found to have potential applications in the treatment of cancer, inflammation, and neurodegenerative diseases. BPAPO has also been used as a building block in the synthesis of other compounds that have potential therapeutic applications.

Mechanism of Action

The mechanism of action of BPAPO is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the pathogenesis of various diseases. BPAPO has also been found to modulate the activity of certain receptors in the body, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
BPAPO has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. BPAPO has also been found to modulate the activity of certain neurotransmitters in the brain, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

BPAPO has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. BPAPO is also stable under normal lab conditions, which makes it easy to handle. However, there are some limitations to the use of BPAPO in lab experiments. It has low solubility in water, which may limit its use in certain applications. BPAPO is also relatively expensive, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on BPAPO. One potential direction is to explore its potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases. Another direction is to explore the use of BPAPO as a building block in the synthesis of other compounds with potential therapeutic applications. Further research is also needed to fully understand the mechanism of action of BPAPO and its effects on the body.
Conclusion:
In conclusion, BPAPO is a chemical compound that has potential applications in various scientific research fields. Its synthesis method is relatively simple, and it has been found to have potential therapeutic applications in the treatment of various diseases. Further research is needed to fully understand the mechanism of action of BPAPO and its effects on the body.

Synthesis Methods

The synthesis of BPAPO involves a multistep process that has been described in various research papers. The first step involves the reaction of 5-bromopyridin-2-amine with 1-pentanol in the presence of potassium carbonate and toluene. This results in the formation of 5-[(5-bromopyridin-2-yl)amino]pentan-1-ol. The yield of this reaction is around 85%. The purity of the compound can be improved by recrystallization from ethanol.